Cas no 1577-20-4 ((E)-4-Hexenoic Acid)

• Product Name: (E)-4-Hexenoic Acid
• CAS No: 1577-20-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1335066
• PubChem ID: 638127
• Update Time: 2025-05-19

(E)-4-Hexenoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, (4E)-
• (E)-4-Hexenoic acid
• LMFA01030010
• gamma-hexenoic acid
• 4-Hexenoic acid, trans
• SCHEMBL241574
• (E)-hex-4-enoicacid
• 4-Hexenoic acid
• CHEBI:38356
• 35194-36-6
• (E)?-?4-?Hexenoic Acid
• TK2A7VWZ5R
• (4E)-4-Hexenoic acid
• 1577-20-4
• InChI=1/C6H10O2/c1-2-3-4-5-6(7)8/h2-3H,4-5H2,1H3,(H,7,8)/b3-2
• NSC-409219
• Q27117519
• (E)-hex-4-enoic acid
• 4-Hexenoic acid, AldrichCPR
• (4E)-hex-4-enoic acid
• CS-0232064
• NoName_56
• NSC 409219
• (4E)-4-Hexenoic acid #
• .GAMMA.-HEXENOIC ACID
• CS-0356614
• Hex-4-enoic acid
• UNII-TK2A7VWZ5R
• trans-hex-4-enoic acid
• EN300-126208
• AKOS006222121
• C6:1n-2
• EINECS 252-427-9
• CHEBI:38355
• trans-4-hexenoic acid
• DTXSID00901008
• (E)-4-Hexenoic Acid

• MDL： MFCD00041036
• Inchi： 1S/C6H10O2/c1-2-3-4-5-6(7)8/h2-3H,4-5H2,1H3,(H,7,8)/b3-2+
• InChI Key： NIDHFQDUBOVBKZ-NSCUHMNNSA-N
• SMILES： OC(CC/C=C/C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on (E)-4-Hexenoic Acid

(E)-4-Hexenoic Acid (CAS No. 1577-20-4): A Comprehensive Overview

(E)-4-Hexenoic Acid (CAS No. 1577-20-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as trans-4-hexenoic acid, is a six-carbon unsaturated fatty acid with a double bond at the fourth carbon position. Its unique chemical structure and properties make it an important intermediate in various synthetic processes and a valuable tool in scientific research.

The chemical formula of (E)-4-Hexenoic Acid is C6H10O2, and it has a molecular weight of 114.14 g/mol. The compound exists as a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, methanol, and ethyl acetate. Its physical and chemical properties, including its melting point (-35°C), boiling point (180°C), and density (0.93 g/cm³), have been well-characterized, making it suitable for a wide range of applications.

In the realm of organic synthesis, (E)-4-Hexenoic Acid serves as a key building block for the preparation of more complex molecules. Its reactive double bond allows for various chemical transformations, such as hydrogenation, halogenation, and addition reactions. These reactions are crucial in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored the use of (E)-4-Hexenoic Acid in the development of novel drug candidates, particularly those targeting metabolic disorders and inflammatory conditions.

One of the most promising areas of research involving (E)-4-Hexenoic Acid is its potential application in the treatment of metabolic diseases. Metabolic disorders, such as diabetes and obesity, are characterized by dysregulated lipid metabolism and insulin resistance. Research has shown that certain unsaturated fatty acids can modulate lipid metabolism and improve insulin sensitivity. A study published in the Journal of Lipid Research demonstrated that (E)-4-Hexenoic Acid can activate peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and glucose homeostasis. This activation can lead to improved insulin sensitivity and reduced inflammation, making (E)-4-Hexenoic Acid a potential therapeutic agent for metabolic disorders.

In addition to its role in metabolic regulation, (E)-4-Hexenoic Acid has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), involve chronic inflammation that can cause tissue damage and functional impairment. A study published in the Journal of Inflammation found that (E)-4-Hexenoic Acid can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), by modulating the activity of nuclear factor-kappa B (NF-κB). This inhibition can reduce inflammation and alleviate symptoms associated with inflammatory diseases.

The pharmaceutical industry has also shown interest in the use of (E)-4-Hexenoic Acid as a precursor for drug development. The compound's ability to undergo selective chemical modifications makes it an attractive starting material for the synthesis of drug candidates with specific biological activities. For example, researchers at a leading pharmaceutical company have developed a series of derivatives of (E)-4-Hexenoic Acid that exhibit potent anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

Beyond its applications in medicine, (E)-4-Hexenoic Acid has found use in other industries as well. In cosmetics, it is used as an emollient and skin conditioning agent due to its ability to improve skin hydration and elasticity. In food science, it is used as a flavor enhancer to impart a pleasant aroma and taste to food products. These diverse applications highlight the versatility and importance of (E)-4-Hexenoic Acid across multiple sectors.

The environmental impact of chemicals used in various industries is an increasingly important consideration. Studies have shown that (E)-4-Hexenoic Acid has low toxicity and biodegradability properties, making it an environmentally friendly alternative to other chemicals with similar functionalities. This aspect adds to its appeal as a sustainable choice for industrial applications.

In conclusion, (E)-4-Hexenoic Acid (CAS No. 1577-20-4) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an important intermediate in organic synthesis and a valuable tool in scientific research. Ongoing studies continue to uncover new applications for this compound, particularly in the areas of metabolic regulation, anti-inflammatory therapy, and drug development. As research progresses, it is likely that even more uses for this versatile compound will be discovered.